N-(cyanomethyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide

• IUPAC Name: N-(cyanomethyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C14H16N2O4/c1-18-11-8-10(4-5-13(17)16-7-6-15)9-12(19-2)14(11)20-3/h4-5,8-9H,7H2,1-3H3,(H,16,17)
• InChI Key: WHMMXTHGUINEAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NCC#N
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol

Description

N-(cyanomethyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide, also known as CTMP, is a synthetic compound that belongs to the family of cathinones. It is a potent psychostimulant that has been shown to have a similar structure and pharmacology to other cathinones, such as mephedrone and methylone. CTMP has gained popularity among the scientific community due to its potential therapeutic applications and its ability to induce euphoria and increase motivation.

Scientific Research Applications

Cytoprotective Enzyme Induction

Some enaminone derivatives bearing 3,4,5-trimethoxyphenyl moieties, which share structural similarities with N-(cyanomethyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide, have demonstrated the ability to weakly induce the cytoprotective enzyme NAD(P)H: Quinone Oxidoreductase 1 (NQO1) at high micromolar concentrations. This activity is attributed to their electrophilic cyclohexenone functionality, a known structural feature of NQO1 inducers. The synthesis and characterization of these compounds underline their potential application in exploring protective strategies against oxidative stress and related pathological conditions (Alsaid et al., 2015).

Synthesis and Characterization

The synthesis, characterization, and structural analysis of compounds structurally related to N-(cyanomethyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide have been detailed, providing insights into their crystalline structure and bonding interactions. Such studies are crucial for understanding the chemical behavior and potential applications of these compounds in materials science and pharmaceutical research (Johnson et al., 2006).

Colorimetric Sensing of Fluoride Anions

A series of benzamide derivatives, including those with cyano and naphthalene substitutions similar to N-(cyanomethyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide, have shown colorimetric sensing capabilities for fluoride anions. This highlights their potential use in environmental monitoring and analytical chemistry for detecting fluoride levels in various samples (Younes et al., 2020).

Anticancer Activity

Novel dihydropyrimidinone derivatives prepared from enaminones, including those with 3,4,5-trimethoxyphenyl groups, have been evaluated for their anticancer activity against HepG2 cancer cell lines. These compounds, through their synthesis via multicomponent reactions, offer a promising avenue for the development of new anticancer agents (Bhat et al., 2022).